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Abstract
Allyl(chloromethyl)dimethylsilane is a versatile organosilane reagent of significant interest in

organic synthesis and materials science. Its bifunctional nature, possessing both a reactive

chloromethyl group and an allyl moiety, allows for a diverse range of chemical transformations.

This technical guide provides a comprehensive overview of the synthesis and detailed

characterization of Allyl(chloromethyl)dimethylsilane, tailored for professionals in research

and drug development. This document outlines common synthetic routes and presents a

compilation of spectroscopic and physical data crucial for its identification and application.

Introduction
Allyl(chloromethyl)dimethylsilane, with the chemical formula C₆H₁₃ClSi, serves as a

valuable building block in organic chemistry.[1][2] The presence of the chloromethyl group

allows for nucleophilic substitution reactions, while the allyl group can participate in various

addition and rearrangement reactions.[3] This dual reactivity makes it a key intermediate in the

synthesis of more complex organosilanes and organic molecules. Understanding its synthesis

and having access to its comprehensive characterization data is paramount for its effective

utilization in research and development.
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Synthesis of Allyl(chloromethyl)dimethylsilane
Several methods have been reported for the synthesis of Allyl(chloromethyl)dimethylsilane.

The primary approaches involve either the direct chlorination of an appropriate silane precursor

or a methylation reaction.

Chlorination of Allyltrimethylsilane
A common laboratory-scale synthesis involves the free-radical chlorination of

allyltrimethylsilane. This method utilizes a radical initiator, such as benzoyl peroxide or

azobisisobutyronitrile (AIBN), to facilitate the reaction with a chlorinating agent like sulfuryl

chloride (SO₂Cl₂).

Experimental Protocol:

Materials: Allyltrimethylsilane, sulfuryl chloride, benzoyl peroxide, and a suitable solvent

(e.g., carbon tetrachloride, though safer alternatives are recommended).

Procedure: To a solution of allyltrimethylsilane in a dry, inert solvent, sulfuryl chloride is

added dropwise at a controlled temperature, typically with cooling. A catalytic amount of

benzoyl peroxide is added in portions to initiate and sustain the reaction. The reaction

mixture is then refluxed for several hours. Progress is monitored by techniques such as gas

chromatography (GC). Upon completion, the reaction mixture is carefully distilled to isolate

the desired product, Allyl(chloromethyl)dimethylsilane.

Reaction of (Chloromethyl)dimethylchlorosilane with an
Allyl Grignard Reagent
An alternative approach involves the reaction of (chloromethyl)dimethylchlorosilane with a

suitable allylating agent, such as allylmagnesium bromide. This nucleophilic substitution

reaction at the silicon center provides a direct route to the target molecule.

Experimental Protocol:

Materials: (Chloromethyl)dimethylchlorosilane, magnesium turnings, allyl bromide, and an

anhydrous ether solvent (e.g., diethyl ether or tetrahydrofuran).
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Procedure: A Grignard reagent is first prepared by reacting allyl bromide with magnesium

turnings in anhydrous ether. To this freshly prepared allylmagnesium bromide solution,

(chloromethyl)dimethylchlorosilane is added slowly at a low temperature. The reaction is

then allowed to warm to room temperature and stirred until completion. The reaction is

quenched with a saturated aqueous solution of ammonium chloride. The organic layer is

separated, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under

reduced pressure. The crude product is then purified by fractional distillation.[4]

Characterization Data
Thorough characterization is essential to confirm the identity and purity of the synthesized

Allyl(chloromethyl)dimethylsilane. The following tables summarize the key physical and

spectroscopic data.

Physical Properties
Property Value Reference

Molecular Formula C₆H₁₃ClSi [1][2]

Molecular Weight 148.71 g/mol [1][5]

Boiling Point 140 °C [5]

63-66 °C @ 50 mm Hg [6]

Density 0.907 g/mL at 25 °C [6]

Refractive Index (n²⁰/D) 1.449 [6][7]

Spectroscopic Data
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus
Chemical Shift
(δ) ppm

Multiplicity Assignment Reference

¹H NMR ~0.2 s Si-(CH₃)₂ [8]

~1.7 d Si-CH₂-CH [8]

~2.8 s Si-CH₂-Cl [8]

~4.9 m CH=CH₂ [8]

~5.8 m CH=CH₂ [8]

¹³C NMR -3.5 Si-(CH₃)₂ [1]

24.5 Si-CH₂-CH [1]

28.5 Si-CH₂-Cl [1]

114.5 CH=CH₂ [1]

134.0 CH=CH₂ [1]

3.2.2. Mass Spectrometry (MS)

The mass spectrum of Allyl(chloromethyl)dimethylsilane shows a characteristic

fragmentation pattern.

m/z Relative Intensity Assignment Reference

148 Low [M]⁺ (Molecular Ion) [1]

133 Moderate [M - CH₃]⁺ [1]

107 High [M - C₃H₅]⁺ [1]

93 High [M - CH₂Cl]⁺ [1]

79 High [Si(CH₃)₂Cl]⁺ [1]

3.2.3. Infrared (IR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://m.chemicalbook.com/SpectrumEN_33558-75-7_HNMR.htm
https://m.chemicalbook.com/SpectrumEN_33558-75-7_HNMR.htm
https://m.chemicalbook.com/SpectrumEN_33558-75-7_HNMR.htm
https://m.chemicalbook.com/SpectrumEN_33558-75-7_HNMR.htm
https://m.chemicalbook.com/SpectrumEN_33558-75-7_HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://www.benchchem.com/product/b1268312?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Assignment Reference

~3075 =C-H stretch (alkene) [1]

~2960 C-H stretch (alkane) [1]

~1630 C=C stretch (alkene) [1]

~1250 Si-CH₃ bend [1]

~840, 780 Si-C stretch [1]

~700 C-Cl stretch [1]

Visualizing the Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of

Allyl(chloromethyl)dimethylsilane.

Synthesis Stage Work-up Stage Purification Stage

Reactants
(e.g., Allyltrimethylsilane, SO2Cl2)

Reaction
(Inert Atmosphere, Controlled Temp)

Addition Quenching
(e.g., with water or aq. solution)

Reaction Completion Extraction
(with organic solvent)

Drying
(e.g., over MgSO4) Filtration Fractional Distillation Pure Allyl(chloromethyl)dimethylsilane

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Allyl(chloromethyl)dimethylsilane.

Reactivity and Applications
Allyl(chloromethyl)dimethylsilane undergoes a variety of chemical transformations. The

chloromethyl group is susceptible to nucleophilic attack, making it a useful precursor for

introducing the allyl(dimethyl)silylmethyl moiety. The allyl group can participate in

hydrosilylation, epoxidation, and other addition reactions.[9] In the presence of Lewis acids, it

can undergo intramolecular rearrangement reactions.
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Caption: Key reaction pathways of Allyl(chloromethyl)dimethylsilane.

Conclusion
This technical guide has provided a detailed overview of the synthesis and characterization of

Allyl(chloromethyl)dimethylsilane. The experimental protocols for its preparation, along with

comprehensive spectroscopic and physical data, offer a valuable resource for researchers in

organic synthesis and drug development. The versatility of this reagent, stemming from its dual

reactivity, ensures its continued importance as a building block in the creation of novel

molecules and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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